Cas no 112839-95-9 ((3S)-3-aminooxetan-2-one;4-methylbenzenesulfonic acid)

• Product Name: (3S)-3-aminooxetan-2-one;4-methylbenzenesulfonic acid
• CAS No: 112839-95-9
• Molecular Formula: C₇H₈O₃S^.C₃H₅NO₂
• Molecular Weight: 259.27892
• MDL: MFCD01318702
• CID: 137416
• PubChem ID: 15600537

(3S)-3-aminooxetan-2-one;4-methylbenzenesulfonic acid Properties

Names and Identifiers

• (S)-3-Amino-2-oxetanone p-toluenesulfonic acid salt
• L-Serine β-Lactone Tosylate
• (3S)-3-aminooxetan-2-one,4-methylbenzenesulfonic acid
• L-Serine β-Lactone T
• A-Lactone Tosylate
• FD1166
• L-3-amino-2-oxetanone p-toluenesulfonic acid salt
• L-Serine
• L-Serine Beta-Lactone Tosylate
• p-toluenesulfonic acid salt
• (3S)-3-Aminooxetan-2-one
• (4S)-4-aMinooxetan-2-one
• L-Serine b-Lactone Tosylate
• (S)-3-aminooxetan-2-one 4-methylbenzenesulfonate
• (S)-3-AMino-2-oxetanone 4-Methylbenzenesulfonate
• (3S)-3-AMino-2-oxetanone 4-Methylbenzenesulfonate
• (3S)-3-aminooxetan-2-one;4-methylbenzenesulfonic acid
• (S)-3-Amino-2-oxetanone p-toluenesulfonic acid
• (3S)-3-aminooxetan-2-one; 4-methylbenzenesulfonic acid
• (S)-3-Amino-2-oxetanone p-toluenesulfonate
• CHEMBL2112770
• J-002853
• A894519
• (S)-2-oxooxetan-3-yl-ammonium 4-toluenesulphonate
• 112839-95-9
• MFCD01318702
• DTXSID40575464
• 4-Methylbenzenesulfonate;[(3S)-2-oxooxetan-3-yl]azanium
• (S)-3-Amino-2-oxetanonep-toluenesulfonicacidsalt
• AHPNSUJOZQROEQ-WNQIDUERSA-N
• (3S)-3-Aminooxetan-2-one 4-methylbenzenesulfonic acid
• BS-25978
• CS-0054576
• AKOS015909816
• 4-Methylbenzene-1-sulfonic acid--(3S)-3-aminooxetan-2-one (1/1)
• (S)-3-amino-2oxetanone p-toluene sulfonic acid salt
• AC-23833
• (S)-3-Amino-2-oxetanone tosylate salt
• L-Serine beta-Lactone Tosylate
• (3S)-3-AMINOOXETAN-2-ONE; PARA-TOLUENE SULFONATE
• (S)-3-Aminooxetan-2-one 4-methylbenzenesulfonate
• (S)-3-AMINO-2-OXETANONE P-TOLUENESULFONIC ACID SALT

• MDL： MFCD01318702
• InChIKey： AHPNSUJOZQROEQ-WNQIDUERSA-N
• Inchi： InChI=1S/C7H8O3S.C3H5NO2/c1-6-2-4-7(5-3-6)11(8,9)10;4-2-1-6-3(2)5/h2-5H,1H3,(H,8,9,10);2H,1,4H2/t;2-/m.0/s1
• SMILES： CC1=CC=C(C=C1)S(O)(=O)=O.N[C@H]1COC1=O

Computed Properties

• Exact Mass: 259.051444g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 259.051444g/mol
• Monoisotopic Mass: 259.051444g/mol
• Topological Polar Surface Area: 115Ų
• Heavy Atom Count: 17
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2

Experimental Properties

• LogP: 1.89330
• PSA: 115.07000

(3S)-3-aminooxetan-2-one;4-methylbenzenesulfonic acid Security Information

(3S)-3-aminooxetan-2-one;4-methylbenzenesulfonic acid Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%